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Introduction

BMS-986118 is a potent and selective G protein-coupled receptor 40 (GPR40) agonist that has
been investigated as a potential treatment for type 2 diabetes.[1][2] Its therapeutic potential
stems from a dual mechanism of action, promoting both glucose-dependent insulin secretion
from pancreatic 3-cells and the secretion of the incretin glucagon-like peptide-1 (GLP-1).[1][2]
[3] The mouse insulinoma 6 (MING) cell line is a widely-used and well-established in vitro model
for studying pancreatic 3-cell function, as it robustly maintains the critical characteristic of
glucose-stimulated insulin secretion (GSIS).[4]

This document provides a comprehensive guide for utilizing the MING cell line to study the
effects of BMS-986118. It includes detailed protocols for cell culture and for conducting insulin
secretion assays, alongside data presentation tables and diagrams of the underlying signaling
pathways and experimental workflows.

Mechanism of Action: GPR40-Mediated Insulin
Secretion

In pancreatic [3-cells, insulin secretion is tightly regulated by blood glucose levels. Glucose
enters the (3-cell and is metabolized, leading to an increased ATP-to-ADP ratio.[5][6] This
change closes ATP-sensitive potassium (K-ATP) channels, causing the cell membrane to
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depolarize.[5] The depolarization, in turn, opens voltage-dependent calcium channels (VDCCs),
allowing an influx of calcium ions (Ca2*) that triggers the exocytosis of insulin-containing

granules.[5][6]

BMS-986118 acts as an agonist at the GPR40 receptor (also known as Free Fatty Acid
Receptor 1, FFAR1), which is a Gg-coupled protein.[2] Upon binding, it potentiates the glucose-
stimulated pathway by activating Phospholipase C (PLC), which leads to the generation of
inositol trisphosphate (IP3). IP3 then binds to its receptors on the endoplasmic reticulum,
causing the release of stored intracellular Ca2*. This further elevates cytosolic Ca2* levels,
amplifying the insulin secretion signal initiated by glucose.[1]

Glucose-Stimulated Pathway
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Caption: GPR40 signaling pathway in pancreatic (3-cells.

Data Presentation

BMS-986118 has demonstrated potent agonist activity at the GPR40 receptor across multiple
species. The following tables summarize its in vitro activity and provide representative data
from a typical GSIS experiment in MING cells.

Table 1: In Vitro Activity of BMS-986118
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Assay Type Species ECso Reference
IP1 Assay Human GPR40 9 nM [1]
IP1 Assay Mouse GPR40 4.1 nM [1]
IP1 Assay Rat GPR40 8.6 nM [1]

| GPR40 Agonist Activity | Not Specified | 70 nM (0.07 puM) |[7] |

Table 2: Representative Data of BMS-986118 Effect on Insulin Secretion in MIN6G Cells

Insulin Fold Increase
Treatment BMS-986118 Glucose Conc.
Secreted vs. Low
Group Conc. (mM)
(ng/mL) Glucose
Low Glucose
2.8 1.8+0.3 1.0
Control
High Glucose
0 16.7 95+1.1 53
Control
BMS-986118 10 nM 16.7 142 +1.6 7.9
BMS-986118 100 nM 16.7 215124 11.9
BMS-986118 1uM 16.7 25.8+29 14.3

Data are presented as mean + standard deviation (n=3) and are representative. Actual results

may vary based on experimental conditions.

Experimental Protocols

Protocol 1: MING6 Cell Culture and Maintenance

This protocol details the standard procedure for culturing and passaging the MIN6 mouse

insulinoma cell line to ensure robust health and glucose responsiveness.

Table 3: Reagents and Materials for MIN6 Cell Culture
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Reagent/Material Supplier/Cat. No. Storage
MING Cell Line e.g., Sigma-Aldrich Liquid Nitrogen
DMEM, High Glucose (25 mM)  e.g., Gibco 4°C
Fetal Bovine Serum (FBS), ]
-~ e.g., Gibco -20°C
Quialified
Penicillin-Streptomycin (100X) e.g., Gibco -20°C
L-Glutamine (200 mM, 100X) e.g., Gibco -20°C
HEPES (1 M) e.g., Sigma-Aldrich Room Temperature
2-Mercaptoethanol e.g., Sigma-Aldrich 4°C
Trypsin-EDTA (0.25%) or ] )
e.g., Gibco / Sigma 4°C or -20°C
Accutase®
Dulbecco's Phosphate- )
e.g., Gibco Room Temperature

Buffered Saline (DPBS)

| T-75 Culture Flasks, Cell Culture Plates | e.g., Corning | Room Temperature |

A. Preparation of Complete Growth Medium

e To 500 mL of High-Glucose DMEM, add:

o

75 mL of FBS (for a final concentration of 15%).[8][9]

[¢]

5 mL of Penicillin-Streptomycin (100 units/mL final).[9]

[¢]

5 mL of L-Glutamine (2 mM final).[8]

o

10 mL of 1M HEPES (20 mM final).[8]

o

3.5 pL of 2-Mercaptoethanol (50 uM final).[9]

 Sterile filter the complete medium using a 0.22 pum filter unit.

o Store at 4°C for up to one month. Warm to 37°C before use.
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B. Thawing Cryopreserved MING Cells
o Rapidly thaw the vial of frozen cells in a 37°C water bath until a small ice crystal remains.[4]
o Wipe the vial with 70% ethanol before opening in a sterile biosafety cabinet.

o Slowly transfer the cells into a 15 mL conical tube containing 9 mL of pre-warmed complete
growth medium.[10]

o Centrifuge the cell suspension at 150-200 x g for 5 minutes.[4]

o Aspirate the supernatant and gently resuspend the cell pellet in 10-12 mL of fresh complete
growth medium.

» Transfer the cell suspension to a T-75 flask and incubate at 37°C in a humidified atmosphere
of 5% CO2.[4]

C. Routine Maintenance and Passaging

e Change the culture medium every 2-3 days.[4][8]

e When cells reach 80-85% confluency, they are ready for passaging.

o Aspirate the old medium and wash the cell monolayer twice with 5-7 mL of sterile DPBS.

e Add 2 mL of pre-warmed Trypsin-EDTA or Accutase® to the flask and incubate at 37°C for 3-
5 minutes, or until cells detach.[11]

» Neutralize the trypsin by adding 6-8 mL of complete growth medium.[10]

o Gently pipette the cell suspension up and down to create a single-cell suspension and
transfer to a 15 mL conical tube.

e Centrifuge at 150 x g for 3-5 minutes.

o Discard the supernatant, resuspend the pellet in fresh medium, and seed new T-75 flasks at
a split ratio of 1:4 to 1:6.
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Protocol 2: Glucose-Stimulated Insulin Secretion (GSIS)
Assay

This protocol is designed to measure the effect of BMS-986118 on insulin secretion from MING

cells in the presence of low and high glucose concentrations.

GSIS Experimental Workflow

1. Seed MING Cells
(24-well plate, 48-72h)

2. Cell Wash
(2x with DPBS)

3. Pre-incubation (Starvation)
(1hin KRBH + 2.8 mM Glucose)

4. Stimulation
(1-2h incubation with treatment groups)

Treatment Groups (Step 4)

A
5. Collect Supernatant Low Glucose High Glucose High Glucose High Glucose High Glucose
(Transfer to microfuge tubes) (2.8 mM) (16.7 mM) + Vehicle (DMSO) + BMS-986118 (Dose 1) + BMS-986118 (Dose n)

A

6. Clarify Supernatant
(Centrifuge at 200 x g, 5 min)

7. Analyze Insulin
ELISA)
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Caption: Experimental workflow for the GSIS assay.

Table 4. Reagents and Materials for GSIS Assay

Reagent/Material Purpose

Cultured MING6 Cells in 24-well plates Cell model

Krebs-Ringer Bicarbonate Buffer (KRBH) +
Assay Buffer

0.1% BSA

Glucose (Sterile Stock Solution) Stimulant
BMS-986118 (DMSO Stock Solution) Test Compound
Dimethyl Sulfoxide (DMSO) Vehicle Control
Mouse Insulin ELISA Kit Quantification

| Sterile Microcentrifuge Tubes | Sample Collection |
A. Preparation of Solutions

o KRBH Buffer (pH 7.4): Prepare a solution containing 115 mM NacCl, 4.7 mM KCI, 2.5 mM
CaClz, 1.2 mM KHz2POQOs4, 1.2 mM MgSOs4, 25 mM NaHCOs, 10 mM HEPES, and 0.1% Bovine
Serum Albumin (BSA).[4] Sterile filter and warm to 37°C before use.

e Low Glucose KRBH: Add sterile glucose to KRBH to a final concentration of 2.8 mM.[4]
e High Glucose KRBH: Add sterile glucose to KRBH to a final concentration of 16.7 mM.[4]

 BMS-986118 Working Solutions: Prepare serial dilutions of the BMS-986118 DMSO stock
into High Glucose KRBH to achieve the desired final concentrations. Ensure the final DMSO
concentration is consistent across all wells (e.g., <0.1%).

B. Assay Procedure
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Seed MING cells into a 24-well plate at a density that will result in ~80% confluency on the
day of the assay.[12] Culture for 48-72 hours.

On the day of the experiment, gently wash the cells twice with DPBS.[4]

Pre-incubate the cells for 1 hour at 37°C in 500 pL/well of Low Glucose KRBH to establish a
basal insulin secretion level.[12]

Carefully aspirate the pre-incubation buffer from all wells.

Add 500 pL of the respective treatment solutions to each well:[4]

o Low Glucose Control: Low Glucose (2.8 mM) KRBH.

o High Glucose Control: High Glucose (16.7 mM) KRBH + Vehicle (DMSO).

o BMS-986118 Treatment: High Glucose (16.7 mM) KRBH + varying concentrations of
BMS-986118.

Incubate the plate for 1-2 hours at 37°C in a 5% CO:z incubator.

Following incubation, carefully collect the supernatant from each well into labeled
microcentrifuge tubes.[4]

Centrifuge the tubes at 200 x g for 5 minutes to pellet any detached cells.

Transfer the clarified supernatants to new tubes and store them at -20°C or -80°C until
insulin measurement.[4]

Quantify the insulin concentration in each sample using a mouse insulin ELISA kit according
to the manufacturer's instructions.

Normalize insulin secretion data to total protein content or cell number if desired.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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